Cas no 1047654-49-8 (4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1047654-49-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD19610377
• CID: 5069370
• PubChem ID: 53394805
• Update Time: 2025-10-31

4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)pyrrolidine-3-carboxylic acid
• 4-(m-Tolyl)pyrrolidine-3-carboxylic acid
• 4-(3-methylphenyl)-3-pyrrolidinecarboxylic acid
• A801129
• 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD19610377
• Inchi： 1S/C12H15NO2/c1-8-3-2-4-9(5-8)10-6-13-7-11(10)12(14)15/h2-5,10-11,13H,6-7H2,1H3,(H,14,15)
• InChI Key： UDNDGSKOCKZZPN-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 384.5±42.0 °C at 760 mmHg
• Flash Point: 186.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1047654-49-8)

4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1047654-49-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyrrolidine ring substituted with a 3-methylphenyl group, making it a versatile scaffold for medicinal chemistry applications. The compound's unique structural attributes have garnered attention for its potential in developing novel therapeutic agents, particularly in the modulation of biological pathways relevant to neurological and cardiovascular diseases.

The pyrrolidine core is a common motif in bioactive molecules, known for its ability to engage with biological targets such as enzymes and receptors due to its flexible conformation and hydrogen bonding capabilities. The introduction of the 3-methylphenyl group at the 4-position introduces lipophilicity and electronic properties that can be fine-tuned to optimize binding affinity and pharmacokinetic profiles. This combination makes 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid a valuable intermediate in synthesizing more complex molecules designed for specific therapeutic effects.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives, particularly those incorporating aromatic rings with substituents that enhance bioavailability and target specificity. Studies have demonstrated that compounds structurally related to 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid exhibit promising activities in preclinical models of conditions such as Parkinson's disease, where modulation of dopaminergic pathways is crucial. The presence of the methyl group on the phenyl ring influences electronic distribution, potentially affecting interactions with metabolic enzymes like cytochrome P450, which is critical for drug metabolism and efficacy.

From a synthetic chemistry perspective, 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid serves as a key building block for constructing more elaborate structures. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of diverse pharmacophores. The compound's stability under various reaction conditions makes it suitable for multi-step synthetic routes commonly employed in industrial-scale drug production. Researchers have leveraged this compound to develop novel analogs with enhanced solubility, reduced toxicity, and improved target engagement.

Advances in computational chemistry have further accelerated the exploration of 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid derivatives. Molecular modeling studies have identified key interactions between this scaffold and biological targets, providing insights into how structural modifications can improve binding affinity and selectivity. For instance, virtual screening campaigns have highlighted its potential as a lead compound for kinase inhibitors, where the pyrrolidine ring interacts with hinge regions while the phenyl group provides additional binding contacts. Such findings underscore the importance of this compound in modern drug discovery efforts.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid into their pipelines for treating neurological disorders, cardiovascular diseases, and other conditions. Preclinical studies have shown encouraging results in animal models, demonstrating efficacy comparable to or better than existing treatments. These findings have spurred further investigation into optimizing synthetic routes and exploring new applications for this versatile scaffold.

In conclusion, 4-(3-Methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 1047654-49-8) represents a significant advancement in medicinal chemistry due to its structural versatility and potential therapeutic applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, compounds derived from this scaffold are expected to play an increasingly pivotal role in the next generation of therapeutics.